Cas no 1804541-12-5 (4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine)
4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H4BrF3N2O2/c1-15-7-4(2-13)14-3-5(6(7)9)16-8(10,11)12/h3H,1H3
- InChI Key: WIPRVOAGWMTKPM-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C#N)=NC=C1OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 291
- XLogP3: 2.7
- Topological Polar Surface Area: 55.1
4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026004602-500mg |
4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine |
1804541-12-5 | 97% | 500mg |
$999.60 | 2022-04-02 | |
| Alichem | A026004602-1g |
4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine |
1804541-12-5 | 97% | 1g |
$1,713.60 | 2022-04-02 |
4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine
Introduction to 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1804541-12-5)
4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804541-12-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a versatile scaffold widely utilized in the synthesis of bioactive molecules due to its favorable electronic and steric properties. The presence of multiple functional groups, including a bromo substituent, a cyano group, a methoxy group, and a trifluoromethoxy group, makes this compound a valuable intermediate in the development of novel therapeutic agents.
The structural features of 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine contribute to its unique reactivity and potential applications. The bromo group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the cyano group can participate in nucleophilic addition reactions, enabling the introduction of diverse side chains. The methoxy and trifluoromethoxy groups introduce both electron-donating and electron-withdrawing effects, respectively, which can modulate the electronic properties of the pyridine ring and influence the binding affinity of potential drug candidates.
In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds exhibit potent effects on various biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The structural diversity inherent in 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine makes it an attractive building block for designing molecules with tailored pharmacological profiles.
One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity in drug molecules. Recent research has highlighted the role of trifluoromethylated pyridines in inhibiting viral proteases and kinases, which are critical for viral replication and tumor growth. For example, derivatives of pyridine with similar substituents have been investigated for their ability to disrupt protein-protein interactions essential for cancer cell survival.
The cyano group in 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine also plays a crucial role in modulating biological activity. Studies have shown that cyano-substituted pyridines can act as scaffolds for designing molecules with potent antitumor properties. By serving as a site for further chemical modification, this group allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates. The bromo substituent further enhances the compound's utility as an intermediate by providing a reactive site for cross-coupling reactions, which are essential for constructing complex molecular architectures.
Recent advances in computational chemistry have also facilitated the design of novel derivatives of 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine with enhanced biological activity. Molecular docking studies have been employed to predict the binding modes of these compounds with target proteins, enabling rational drug design. These computational approaches have helped identify key structural features that contribute to improved potency and selectivity. For instance, simulations have revealed that optimizing the spatial arrangement of functional groups can significantly enhance binding affinity to biological targets.
The synthesis of 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of bromo, cyano, methoxy, and trifluoromethoxy groups. Each step is carefully optimized to ensure high yield and purity. The use of modern synthetic techniques, such as transition-metal catalysis and flow chemistry, has further improved the efficiency and scalability of these synthetic routes.
The growing body of literature on 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine underscores its importance as a key intermediate in pharmaceutical research. Researchers are continuously exploring new ways to leverage its structural features for developing innovative therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are driving progress in this field, leading to promising candidates entering clinical trials for various diseases.
Future directions in the study of 4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine may include exploring its role in modulating neurological disorders. Pyridine derivatives have shown potential in treating conditions such as Alzheimer's disease and Parkinson's disease by targeting specific enzymatic pathways involved in neurodegeneration. Additionally, investigating its interactions with bacterial enzymes could lead to novel antibiotics targeting resistant strains.
In conclusion,4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1804541-12-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.
1804541-12-5 (4-Bromo-2-cyano-3-methoxy-5-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)